N-(4-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)phenyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[4-[(6-methyl-2-pyrrolidin-1-ylpyrimidin-4-yl)amino]phenyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C21H23N5OS/c1-15-13-19(25-21(22-15)26-10-2-3-11-26)23-16-6-8-17(9-7-16)24-20(27)14-18-5-4-12-28-18/h4-9,12-13H,2-3,10-11,14H2,1H3,(H,24,27)(H,22,23,25)
• InChI Key: JZYMLXZKIIYTGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCCC2)NC3=CC=C(C=C3)NC(=O)CC4=CC=CS4
• Molecular Formula: C21H23N5OS
• Molecular Weight: 393.5 g/mol
• CAS No.: 1251562-51-2

Description

N-(4-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)phenyl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C21H23N5OS and its molecular weight is 393.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Novel heterocyclic compounds, including pyrimidine derivatives, have been synthesized and characterized, demonstrating a wide range of potential applications in medicinal chemistry. For example, compounds with a pyrimidine base have been explored for their antibacterial, antifungal, and antitumor activities. The synthesis process often involves the reaction of specific precursors under controlled conditions to yield compounds with desired functional groups and structural features. These synthetic routes enable the production of compounds with significant biological activity, highlighting the importance of pyrimidine derivatives in drug development (Nunna et al., 2014).

Biological Activities

Research on pyrimidine and related compounds has shown promising biological activities, including antimicrobial, antifungal, and potential antitumor effects. The antimicrobial and antifungal activities of these compounds are particularly notable, with several studies reporting significant efficacy against a range of bacterial and fungal pathogens. This suggests potential applications in developing new antimicrobial agents to address the challenge of antibiotic resistance. Additionally, some compounds have demonstrated antitumor activities, indicating their potential in cancer therapy research (Ghorab et al., 2009; Hafez & El-Gazzar, 2017).

Material Science Applications

The synthesis of novel polyimides based on pyridine-containing diamines, such as compounds related to the chemical structure of interest, demonstrates the versatility of these compounds beyond medicinal applications. These materials exhibit good solubility, thermal stability, and mechanical properties, making them suitable for various industrial applications, including electronics and coatings. The development of these polyimides showcases the intersection of organic synthesis and material science, highlighting the broad applicability of pyrimidine derivatives (Yan et al., 2011).